Cas no 1313032-55-1 (2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid
• CAS No: 1313032-55-1
• MF: C₁₉H₂₁NO₇
• MW: 375.372545957565
• CID: 6546178
• PubChem ID: 22309303
• Update Time: 2025-05-21

2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid
• 1313032-55-1
• EN300-13208614
• 2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid

• Inchi： 1S/C19H21NO7/c1-24-14-10-9-13(16(25-2)17(14)26-3)15(18(21)22)20-19(23)27-11-12-7-5-4-6-8-12/h4-10,15H,11H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： TYTDKIUDTNNQBP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(C(=O)O)NC(=O)OCC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 375.13180201g/mol
• Monoisotopic Mass: 375.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid

2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic Acid: A Comprehensive Overview

2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid, commonly referred to by its CAS number 1313032-55-1, is a complex organic compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which includes a benzyloxy group, a trimethoxyphenyl moiety, and an acetic acid backbone. The presence of these functional groups makes it highly versatile and valuable in various chemical reactions and biological assays.

The molecular structure of this compound can be broken down into three primary components: the benzyloxy group, the trimethoxyphenyl group, and the acetic acid moiety. The benzyloxy group contributes to the compound's stability and reactivity, while the trimethoxyphenyl group adds complexity to the molecule's electronic properties. The acetic acid backbone serves as a flexible platform for further functionalization and reaction pathways. This combination of structural features makes the compound an ideal candidate for exploring novel synthetic strategies and bioactive agents.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing this compound. Researchers have employed various techniques such as nucleophilic substitution, coupling reactions, and catalytic cross-coupling to achieve high yields and purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach using palladium-catalyzed cross-coupling reactions to synthesize this compound with exceptional efficiency. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. Its unique structure allows it to act as a potential lead compound for developing anti-inflammatory agents or anticancer drugs. For example, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in studying disease mechanisms at a molecular level.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits favorable absorption profiles and moderate stability in physiological conditions. These characteristics make it an attractive candidate for further preclinical testing and potential clinical development. However, challenges such as bioavailability optimization and toxicity evaluation remain critical areas requiring further investigation.

Beyond its pharmaceutical applications, this compound has found utility in materials science as well. Its ability to form stable complexes with metal ions has led to its use in designing novel coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis have leveraged this compound's unique coordination abilities to create highly porous materials with unprecedented surface areas.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-2-(2,3,4-trimethoxyphenyl)acetic acid (CAS No. 1313032-55-1) stands out as a multifaceted organic compound with diverse applications across various scientific domains. Its intricate structure provides a foundation for exploring innovative synthetic methodologies and developing advanced materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic research and industrial applications.